6-chloro-9-(2-chlorobenzyl)-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

Specification

• Molecular Formula: C20H17Cl2NO3
• Molecular Weight: 390.3 g/mol
• IUPAC Name: 6-chloro-9-[(2-chlorophenyl)methyl]-3,4-dimethyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• Standard InChI: InChI=1S/C20H17Cl2NO3/c1-11-12(2)20(24)26-18-14(11)7-17(22)19-15(18)9-23(10-25-19)8-13-5-3-4-6-16(13)21/h3-7H,8-10H2,1-2H3
• Standard InChI Key: CYIMQYXGTXTWTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C3CN(COC3=C(C=C12)Cl)CC4=CC=CC=C4Cl)C

Introduction

6-chloro-9-(2-chlorobenzyl)-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e]oxazin-2-one is a complex organic compound belonging to the class of chromeno[8,7-e]oxazin derivatives. This compound is characterized by its unique structural features, which include a chloro group and a chlorobenzyl moiety attached to a chromeno-oxazin core. The molecular formula for this compound is not explicitly provided in the available sources, but its molecular weight is approximately 359.8 g/mol.

Potential Applications

This compound has been studied in various chemical research contexts, particularly in relation to its potential applications in medicinal chemistry and materials science. The presence of chlorine atoms enhances the compound's reactivity and potential biological activity, making it a candidate for further investigation in therapeutic applications.

Mechanism of Action and Biological Activity

The mechanism of action for 6-chloro-9-(2-chlorobenzyl)-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e]oxazin-2-one involves its interaction with specific molecular targets within biological systems. These interactions are critical for determining its potential therapeutic applications, including its binding affinity and specificity.

Stability and Environmental Considerations